Effects of an intellectually caring model on urban African American alternative high school students' conceptual change and achievement in chemistry
Chemistry Education Research and Practice Pub Date: 2013-04-22 DOI: 10.1039/C3RP00021D
Abstract
The purpose of this article is to study the effects of an intellectually caring model of teaching and learning on alternative African American high school students' conceptual change and achievement in a chemistry unit on acids and bases. A mixed-methods approach using retrospective data was utilized. Data secured from the teacher were the audio-recordings of her prior- and post-interventional individual interviews with students and the results of the students' pre- and post-interventional Acid Base Achievement Test (ABA-T). All audio-recorded interviews were transcribed. A qualitative analysis of students' prior- and post-interventional conceptions of acids and bases using phenomenography revealed: (a) a change in the number of categories of descriptions, (b) a shift in language use from everyday talk to more chemical talk, and (c) a hierarchy of chemical knowledge. The ABA-T results indicated that students (n = 17) in the experimental group achieved significantly higher scores (p < 0.003) than students in the control group (n = 22) taught by traditional teaching methods. The study outlines three implications: (a) reaching the often unreached mind, (b) developing simple chemical phrases into coherent chemical explanation, and (c) achieving alternative students' success in traditional test. The study recommends implementing an intellectually caring model for teaching alternative education students.
Recommended Literature
- [1] Convergent total synthesis of corallocin A†
- [2] Encoded peptide libraries and the discovery of new cell binding ligands†
- [3] Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†
- [4] Synthetic approaches towards structurally-defined electrochemically and (photo)redox-active polymer architectures
- [5] Structural and chemical interplay between nano-active and encapsulation materials in a core–shell SnO2@MXene lithium ion anode system†
- [6] A novel non-chromatographic strategy for the sequential/simultaneous extraction and analysis of chromium species by electrothermal atomic absorption spectrometry in effluents and different water sources
- [7] The electrostatic capacity of aluminium and tantalum anode films
- [8] Adsorption-based membranes for air separation using transition metal oxides†
- [9] Kinetics and thermodynamics of metal binding to the N-terminus of a human copper transporter, hCTR1†
- [10] A method for the direct injection and analysis of small volume human blood spots and plasma extracts containing high concentrations of organic solvents using revered-phase 2D UPLC/MS
Journal Name:Chemistry Education Research and Practice
Research Products
-
CAS no.: 1076-07-9
-
1,2-thiazole-5-carboxylic acid
CAS no.: 10271-85-9
-
CAS no.: 1115-82-8
-
CAS no.: 169555-93-5